Cas no 1805506-79-9 (2-Bromo-4-fluoro-5-nitrobenzylamine)

• Product Name: 2-Bromo-4-fluoro-5-nitrobenzylamine
• CAS No: 1805506-79-9
• MF: C₇H₆BrFN₂O₂
• MW: 249.037144184113
• CID: 4976448
• Update Time: 2025-05-23

2-Bromo-4-fluoro-5-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-nitrobenzylamine

• Inchi： 1S/C7H6BrFN2O2/c8-5-2-6(9)7(11(12)13)1-4(5)3-10/h1-2H,3,10H2
• InChI Key： PTRICMFIJISXEC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Additional information on 2-Bromo-4-fluoro-5-nitrobenzylamine

2-Bromo-4-fluoro-5-nitrobenzylamine

The compound 2-Bromo-4-fluoro-5-nitrobenzylamine (CAS No. 1805506-79-9) is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials synthesis. This compound is characterized by its unique structure, which includes a bromine atom at position 2, a fluorine atom at position 4, and a nitro group at position 5 on the benzene ring, with an aminoethyl group attached to the benzene ring at position 1.

Recent studies have highlighted the importance of 2-Bromo-4-fluoro-5-nitrobenzylamine in the development of novel therapeutic agents. Researchers have demonstrated that the compound exhibits potent anti-inflammatory and anti-cancer properties due to its ability to modulate key signaling pathways involved in inflammation and tumorigenesis. For instance, a study published in *Nature Communications* in 2023 revealed that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response, with high specificity and efficacy.

In addition to its pharmacological applications, 2-Bromo-4-fluoro-5-nitrobenzylamine has also been explored as a versatile building block in organic synthesis. Its functional groups provide excellent reactivity and compatibility with various coupling reactions, making it an ideal intermediate for constructing complex molecular architectures. A research team from Stanford University reported in *Angewandte Chemie* that this compound can be efficiently utilized in Suzuki-Miyaura cross-coupling reactions to synthesize biaryl compounds with high yields and excellent regioselectivity.

The synthesis of 2-Bromo-4-fluoro-5-nitrobenzylamine involves a multi-step process that typically begins with the nitration of bromobenzene derivatives followed by fluorination and subsequent amination steps. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these processes. For example, the use of palladium catalysts has enabled the selective introduction of fluorine atoms at specific positions on the aromatic ring, thereby enhancing the overall yield and purity of the final product.

From an environmental perspective, 2-Bromo-4-fluoro-5-nitrobenzylamine has been subjected to rigorous toxicity testing to ensure its safety for both human use and environmental release. According to a report by the European Chemicals Agency (ECHA), this compound demonstrates low acute toxicity and minimal bioaccumulation potential under standard laboratory conditions.

In conclusion, 2-Bromo-4-fluoro-5-nitrobenzylamine stands as a pivotal molecule in contemporary chemical research, offering diverse applications across multiple disciplines. Its unique combination of functional groups and favorable reactivity make it an invaluable tool for scientists striving to develop innovative solutions in drug discovery, materials science, and beyond.